Cas no 477333-41-8 (<br>3-(4-(4-Bromophenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e)

<br>3-(4-(4-Bromophenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e structure
477333-41-8 structure
Product Name:<br>3-(4-(4-Bromophenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e
CAS No:477333-41-8
MF:C21H17BrN4S
MW:437.355481863022
CID:3050827
PubChem ID:1389756
Update Time:2025-04-21

<br>3-(4-(4-Bromophenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e Chemical and Physical Properties

Names and Identifiers

    • <br>3-(4-(4-Bromophenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e
    • 3-{4-(4-bromophenyl)-5-[(4-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}pyridine
    • Z56886806
    • AKOS001074049
    • STK548634
    • Salor-int l248118-1ea
    • 649-993-8
    • 477333-41-8
    • 3-(4-(4-Bromophenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
    • Inchi: 1S/C21H17BrN4S/c1-15-4-6-16(7-5-15)14-27-21-25-24-20(17-3-2-12-23-13-17)26(21)19-10-8-18(22)9-11-19/h2-13H,14H2,1H3
    • InChI Key: OMCUVOYDYOZPKY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1C(=NN=C1C1C=NC=CC=1)SCC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 436.03573Da
  • Monoisotopic Mass: 436.03573Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 68.9Ų

<br>3-(4-(4-Bromophenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e Related Literature

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